Cas no 55720-37-1 (1,3,7-Trichloronaphthalene)

• Product Name: 1,3,7-Trichloronaphthalene
• CAS No: 55720-37-1
• MF: C₁₀H₅Cl₃
• MW: 231.505699872971
• CID: 372649
• PubChem ID: 92351
• Update Time: 2025-10-31

1,3,7-Trichloronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,3,7-trichloro-
• 1,3,7-Trichloronaphthalene
• 1,3,7-Trichloronapht
• 1,3,7-Trichlor-naphthalin
• 1,3,7-trichloronaphtalene
• 1,3,7-trichloro-naphthalene
• 2,6,8-Trichlor-naphthalin
• Naphthalene,1,3,7-trichloro
• PCN 21
• DTXSID00204263
• CFEUGIGSIREATC-UHFFFAOYSA-N
• Naphthalene, 1,3,7-trichloro-
• FT-0675436
• SCHEMBL20356039
• 55720-37-1
• 1,3,7-Trichloronaphthalene #

• Inchi： 1S/C10H5Cl3/c11-7-2-1-6-3-8(12)5-10(13)9(6)4-7/h1-5H
• InChI Key： CFEUGIGSIREATC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=CC(=CC2=1)Cl)Cl

Computed Properties

• Exact Mass: 229.94600
• Monoisotopic Mass: 229.945683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 110-112°C
• Boiling Point: 309.3±22.0 °C at 760 mmHg
• Flash Point: 209.3±17.9 °C
• Solubility: DMSO (Slightly), Methanol (Slighly)
• PSA: 0.00000
• LogP: 4.80000
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,3,7-Trichloronaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 1,3,7-Trichloronaphthalene

1,3,7-Trichloronaphthalene (CAS No. 55720-37-1): An Overview of Its Properties, Applications, and Recent Research

1,3,7-Trichloronaphthalene (CAS No. 55720-37-1) is a chlorinated derivative of naphthalene, a polycyclic aromatic hydrocarbon (PAH). This compound has gained significant attention in the fields of chemistry and environmental science due to its unique chemical structure and potential applications. In this comprehensive overview, we will delve into the properties, synthesis methods, environmental impact, and recent research developments surrounding 1,3,7-Trichloronaphthalene.

Chemical Structure and Physical Properties

1,3,7-Trichloronaphthalene is characterized by its molecular formula C₁₀H₆Cl₃. The compound features a naphthalene core with chlorine atoms substituted at the 1, 3, and 7 positions. This specific substitution pattern imparts unique chemical and physical properties to the molecule. At room temperature, 1,3,7-Trichloronaphthalene is a solid with a high melting point and low volatility. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and toluene.

Synthesis Methods

The synthesis of 1,3,7-Trichloronaphthalene can be achieved through various routes. One common method involves the chlorination of naphthalene using chlorine gas in the presence of a catalyst such as ferric chloride. The reaction conditions are carefully controlled to ensure selective chlorination at the desired positions. Another approach involves the use of electrophilic aromatic substitution reactions followed by subsequent chlorination steps. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

Environmental Impact and Toxicology

The environmental impact of 1,3,7-Trichloronaphthalene has been a subject of extensive research due to its persistence in the environment and potential toxicity. Studies have shown that this compound can bioaccumulate in aquatic organisms and may pose risks to ecosystems. However, recent research has also highlighted the importance of understanding the specific environmental conditions that influence its behavior. For instance, factors such as pH, temperature, and the presence of other chemicals can significantly affect the fate and transport of 1,3,7-Trichloronaphthalene.

In terms of toxicology, exposure to high concentrations of 1,3,7-Trichloronaphthalene can have adverse effects on human health. Animal studies have reported potential carcinogenic and mutagenic properties associated with this compound. However, it is important to note that these effects are typically observed at very high exposure levels that are unlikely to occur under normal environmental conditions. Ongoing research aims to provide a more comprehensive understanding of the long-term health impacts of exposure to 1,3,7-Trichloronaphthalene.

Analytical Methods and Detection Techniques

The accurate detection and quantification of 1,3,7-Trichloronaphthalene in environmental samples are crucial for assessing its presence and potential risks. Various analytical methods have been developed for this purpose, including gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), and high-performance liquid chromatography (HPLC). These techniques offer high sensitivity and selectivity, enabling researchers to detect trace levels of 1,3,7-Trichloronaphthalene in complex matrices.

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